Cas no 875003-64-8 (5-amino-1-(propan-2-yl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-amino-1-(propan-2-yl)-2,3-dihydro-1H-indol-2-one
• CAS No: 875003-64-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1901641
• PubChem ID: 68953537
• Update Time: 2025-04-21

5-amino-1-(propan-2-yl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 5-amino-1,3-dihydro-1-(1-methylethyl)-
• 5-amino-1-(propan-2-yl)-2,3-dihydro-1H-indol-2-one
• SCHEMBL4201949
• 5-amino-1-isopropylindolin-2-one
• CCBLZXXVRVHYCF-UHFFFAOYSA-N
• 5-amino-1-isopropyl-1,3-dihydro-indol-2-one
• 875003-64-8
• 5-amino-n-isopropyloxindole
• EN300-1105536
• 5-amino-1-propan-2-yl-3H-indol-2-one
• 2H-Indol-2-one,5-amino-1,3-dihydro-1-(1-methylethyl)-

• Inchi： 1S/C11H14N2O/c1-7(2)13-10-4-3-9(12)5-8(10)6-11(13)14/h3-5,7H,6,12H2,1-2H3
• InChI Key： CCBLZXXVRVHYCF-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1C(C)C)N

Computed Properties

• Exact Mass: 190.110613074Da
• Monoisotopic Mass: 190.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų